3-(1,3-Benzodioxol-5-yl)-5-(2-furanylmethylidene)-2-imino-4-thiazolidinone

• Molecular Formula: C15H10N2O4S
• Molecular Weight: 314.3 g/mol
• IUPAC Name: (5Z)-3-(1,3-benzodioxol-5-yl)-5-(furan-2-ylmethylidene)-2-imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H10N2O4S/c16-15-17(9-3-4-11-12(6-9)21-8-20-11)14(18)13(22-15)7-10-2-1-5-19-10/h1-7,16H,8H2/b13-7-,16-15?
• InChI Key: DWHKQRPRTKFGKY-HPAZJXPTSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)N3C(=O)/C(=C/C4=CC=CO4)/SC3=N
• SMILES: C1OC2=C(O1)C=C(C=C2)N3C(=O)C(=CC4=CC=CO4)SC3=N

Description

3-(1,3-benzodioxol-5-yl)-5-(2-furanylmethylidene)-2-imino-4-thiazolidinone is a member of benzodioxoles.

Scientific Research Applications

Thiazolidinone Nucleus and Derivatives The 1,3-thiazolidin-4-one nucleus and its functionalized analogues, such as glitazones and rhodanines, demonstrate significant pharmacological importance. These compounds are present in commercial pharmaceuticals and exhibit potential activities against various diseases. The synthesis and study of these nuclei have been historically significant, with developments in synthetic methodologies and green chemistry. They offer a promising future in medicinal chemistry with diverse biological potential (Santos et al., 2018).

Furanyl- and Thienyl-Substituted Bioactive Compounds The importance of furanyl- and thienyl-substituted compounds in medicinal chemistry is highlighted, especially in the context of purine and pyrimidine nucleobases, nucleosides, and their analogues. The furan and thiophene units significantly impact the bioactivity of these compounds, influencing their applications in antiviral, antitumor, antimycobacterial, and antiparkinsonian therapies (Ostrowski, 2022).

Chemistry and Applications of 4-Thiazolidinone 4-Thiazolidinone is a biologically active scaffold that has shown a wide spectrum of biological activities. The review covers the chemistry, synthesis, and vibrant potential of various substituted 4-thiazolidinone compounds, indicating its significant role in the field of medicinal chemistry (ArunlalV. et al., 2015).

Thiazolidinone-bearing Hybrid Molecules in Anticancer Drug Design 4-Thiazolidinone-bearing hybrid molecules have gained attention in the development of novel anticancer drugs. The review summarizes data on these hybrid molecules with potential anticancer activity, focusing on molecular hybridization methodologies and strategies in designing small molecules as anticancer agents. This approach is pivotal for generating compounds with potential anticancer activity and will remain relevant in future studies (Roszczenko et al., 2022).